(2,2-Dimethyl-3-oxo-1-piperazinyl)acetic acid hydrochloride

• IUPAC Name: 2-(2,2-dimethyl-3-oxopiperazin-1-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H14N2O3.ClH/c1-8(2)7(13)9-3-4-10(8)5-6(11)12;/h3-5H2,1-2H3,(H,9,13)(H,11,12);1H
• InChI Key: ASAFONVRXQQNOH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NCCN1CC(=O)O)C.Cl
• Molecular Formula: C8H15ClN2O3
• Molecular Weight: 222.67 g/mol

Description

(2,2-Dimethyl-3-oxo-1-piperazinyl)acetic acid hydrochloride is a unique chemical compound provided by Sigma-Aldrich. It is part of a collection of unique chemicals provided to early discovery researchers. The buyer assumes responsibility to confirm the product’s identity and/or purity.

Molecular Structure Analysis

The SMILES string for this compound is O=C(NCC1)C(C)(C)N1CC(O)=O.Cl. This provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid. It has a storage class code of 11, which indicates it is a combustible solid. The flash point is not applicable.

Scientific Research Applications

Aspartate Transcarbamoylase Inhibitors

(2,2-Dimethyl-3-oxo-1-piperazinyl)acetic acid hydrochloride and its derivatives have been synthesized as potential inhibitors of aspartate transcarbamoylase. These compounds demonstrated antimicrobial activity against various microorganisms and showed significant activity against tumor cell lines (Dutta & Foye, 1990).

Synthesis and Pharmacological Effects

This compound has been utilized in the synthesis of optically active derivatives with specific pharmacological effects. Studies have shown that these derivatives, including those with piperazinyl substituents, can have significant implications in treatments for conditions like hypertension (Ashimori et al., 1991).

Stability Under Stressful Conditions

Research has also been conducted on the stability of pharmaceutical substances that include this compound derivatives. These studies are essential for understanding the behavior of these compounds under various environmental factors, including temperature, light, and the presence of oxidants (Gendugov et al., 2021).

Piperazine-Based Derivatives in Drug Development

The piperazine moiety, integral to this compound, is extensively used in drug development. It offers diverse chemical modification possibilities, particularly at the ring nitrogen atoms. This versatility is key in the synthesis of a wide range of pharmacologically active compounds (Guduru et al., 2018).

Antinociception and Convulsion Effects

Studies on the effects of piperazine derivatives have revealed significant insights into their impact on antinociception and convulsive activities, demonstrating the complex pharmacological profile of these compounds (Broom et al., 2002).

Safety and Hazards

This compound is classified as a combustible solid. It has a WGK of 3. The flash point is not applicable. Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.